Cas no 2229502-02-5 (2-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopropylmethanamine)

• Product Name: 2-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopropylmethanamine
• CAS No: 2229502-02-5
• MF: C₁₄H₁₉N
• MW: 201.30736374855
• CID: 6012583
• PubChem ID: 165965425
• Update Time: 2025-10-29

2-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopropylmethanamine
• EN300-1824697
• 2229502-02-5
• [2-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopropyl]methanamine

• Inchi： 1S/C14H19N/c15-9-11-8-14(11)13-7-3-5-10-4-1-2-6-12(10)13/h1-2,4,6,11,13-14H,3,5,7-9,15H2
• InChI Key： ZOMNYJCSIDLIGP-UHFFFAOYSA-N
• SMILES： NCC1CC1C1C2C=CC=CC=2CCC1

Computed Properties

• Exact Mass: 201.151749610g/mol
• Monoisotopic Mass: 201.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on 2-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopropylmethanamine

Introduction to 2-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopropylmethanamine (CAS No. 2229502-02-5)

2-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopropylmethanamine, identified by the Chemical Abstracts Service Number (CAS No.) 2229502-02-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a tetrahydronaphthalene scaffold linked to a cyclopropylmethanamine moiety, has garnered attention due to its structural complexity and potential biological activity. The unique combination of these structural elements suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation in drug discovery and development.

The tetrahydronaphthalen-1-yl group is a partially hydrogenated naphthalene derivative, which is commonly found in various natural products and pharmaceutical intermediates. Its aromatic core provides stability and rigidity, while the saturated ring system allows for conformational flexibility. This balance between rigidity and flexibility is often exploited in medicinal chemistry to optimize binding affinity and selectivity. In contrast, the cyclopropylmethanamine moiety introduces a three-membered ring structure that can modulate the electronic properties and spatial orientation of the molecule. Cyclopropyl groups are known to enhance metabolic stability and improve pharmacokinetic profiles, making them valuable in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that the 2-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopropylmethanamine scaffold may interact with biological targets through both hydrophobic and hydrogen bonding interactions. The presence of multiple rotatable bonds in the molecule allows for extensive structural optimization, which is crucial for developing potent and selective inhibitors or agonists. Furthermore, the compound's ability to adopt multiple conformations may enhance its ability to bind to flexible or allosteric sites on biological targets.

The synthesis of 2-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopropylmethanamine presents unique challenges due to the complexity of its structure. Traditional synthetic routes often involve multi-step sequences with careful control over reaction conditions to ensure high yield and purity. However, recent methodologies have focused on simplifying these processes through catalytic transformations or one-pot reactions. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct the tetrahydronaphthalen-1-yl core efficiently. Additionally, asymmetric synthesis techniques have been explored to introduce chirality into the cyclopropylmethanamine moiety, which is essential for achieving enantiopure compounds with desired biological activity.

In the realm of drug discovery, 2-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopropylmethanamine has shown promise as a lead compound for several therapeutic areas. Preliminary in vitro studies have indicated potential activity against various biological targets, including enzymes and receptors implicated in inflammatory diseases and cancer. The compound's ability to modulate key signaling pathways makes it an attractive candidate for further development into novel therapeutics. Moreover, its structural features align well with current trends in medicinal chemistry toward designing molecules with improved pharmacokinetic properties.

The pharmacological evaluation of 2-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopropylmethanamine has been complemented by advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed insights into the compound's molecular structure and dynamics in solution. Additionally, X-ray crystallography has been utilized to determine the three-dimensional structure of the compound when complexed with biological targets. Such structural information is invaluable for understanding how the molecule interacts with its intended targets at the atomic level.

The future directions for research on CAS No. 2229502-02-5 include exploring its derivatives through structure-based drug design principles. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune the biological activity of this compound series. Furthermore, preclinical studies are needed to assess its safety profile and efficacy in animal models before moving into human clinical trials. Collaborative efforts between synthetic chemists and biologists will be essential in translating these findings into tangible therapeutic benefits.

In conclusion,2-(1,2,3,4-tetrahydronaphthalen-1-yl)cyclopropylmethanamine represents a fascinating molecule with potential applications in pharmaceutical research. Its unique structural features offer opportunities for developing novel drugs targeting various diseases. As our understanding of molecular interactions continues to evolve,CAS No 2229502025 will undoubtedly play a significant role in advancing drug discovery efforts worldwide.